Cas no 2228471-17-6 (1-(3-bromo-2,2-dimethylpropyl)-3-(propan-2-yl)benzene)

• Product Name: 1-(3-bromo-2,2-dimethylpropyl)-3-(propan-2-yl)benzene
• CAS No: 2228471-17-6
• MF: C₁₄H₂₁Br
• MW: 269.220543622971
• CID: 5974465
• PubChem ID: 165793909
• Update Time: 2025-07-23

1-(3-bromo-2,2-dimethylpropyl)-3-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,2-dimethylpropyl)-3-(propan-2-yl)benzene
• 2228471-17-6
• EN300-1934016

• Inchi： 1S/C14H21Br/c1-11(2)13-7-5-6-12(8-13)9-14(3,4)10-15/h5-8,11H,9-10H2,1-4H3
• InChI Key： OONKKXLDCNJVOJ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC=C(C(C)C)C=1

Computed Properties

• Exact Mass: 268.08266g/mol
• Monoisotopic Mass: 268.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-bromo-2,2-dimethylpropyl)-3-(propan-2-yl)benzene

Introduction to 1-(3-bromo-2,2-dimethylpropyl)-3-(propan-2-yl)benzene (CAS No. 2228471-17-6)

1-(3-bromo-2,2-dimethylpropyl)-3-(propan-2-yl)benzene, with the CAS number 2228471-17-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and pharmaceutical research. This compound belongs to the class of substituted benzenes and features a brominated alkyl chain and an isopropyl group attached to the benzene ring. The combination of these functional groups imparts distinct chemical and physical characteristics, making it a valuable compound for both academic and industrial research.

The molecular structure of 1-(3-bromo-2,2-dimethylpropyl)-3-(propan-2-yl)benzene is characterized by a benzene ring with a 3-bromo-2,2-dimethylpropyl substituent at the 1-position and an isopropyl group at the 3-position. The bromine atom in the alkyl chain provides a reactive site for various chemical transformations, including substitution and elimination reactions. The presence of the isopropyl group adds steric hindrance, which can influence the reactivity and stability of the compound.

In terms of physical properties, 1-(3-bromo-2,2-dimethylpropyl)-3-(propan-2-yl)benzene is typically a colorless liquid with a characteristic odor. It has a boiling point of approximately 180°C and is insoluble in water but soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in organic synthesis and as a starting material for the preparation of more complex molecules.

The synthesis of 1-(3-bromo-2,2-dimethylpropyl)-3-(propan-2-yl)benzene can be achieved through several routes, depending on the desired yield and purity. One common method involves the bromination of 1-(3-hydroxy-2,2-dimethylpropyl)-3-(propan-2-yl)benzene followed by dehydroxylation to form the brominated derivative. Another approach involves the alkylation of 3-isopropylbenzene with 3-bromo-2,2-dimethylpropyl bromide in the presence of a suitable base such as potassium tert-butoxide. These synthetic strategies have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

In recent years, 1-(3-bromo-2,2-dimethylpropyl)-3-(propan-2-yl)benzene has been studied extensively for its potential applications in pharmaceutical research. One area of interest is its use as an intermediate in the synthesis of bioactive compounds. For example, researchers have explored its role in the development of novel anti-inflammatory agents and antiviral drugs. The bromine atom in the alkyl chain can be readily substituted with other functional groups to generate a diverse range of derivatives with varying biological activities.

Beyond pharmaceutical applications, 1-(3-bromo-2,2-dimethylpropyl)-3-(propan-2-yl)benzene has also shown promise in materials science. Its unique combination of functional groups makes it suitable for use as a building block in the synthesis of advanced polymers and materials with tailored properties. For instance, it can be incorporated into polymer chains to enhance their thermal stability and mechanical strength.

The environmental impact of 1-(3-bromo-2,2-dimethylpropyl)-3-(propan-2-yl)benzene is another important consideration. Studies have shown that it has low toxicity and does not pose significant environmental risks when handled properly. However, like any chemical compound, it should be used with appropriate safety measures to ensure safe handling and disposal.

In conclusion, 1-(3-bromo-2,2-dimethylpropyl)-3-(propan-2-yl)benzene (CAS No. 2228471-17-6) is a versatile compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further highlighting its importance in the scientific community.